Cas no 478248-21-4 (4-fluoro-N'-[1-(phenylsulfonyl)-4-piperidinylidene]benzenecarbohydrazide)

• Product Name: 4-fluoro-N'-[1-(phenylsulfonyl)-4-piperidinylidene]benzenecarbohydrazide
• CAS No: 478248-21-4
• MF: C₁₈H₁₈FN₃O₃S
• MW: 375.417226314545
• CID: 5225933
• Update Time: 2026-03-07

4-fluoro-N'-[1-(phenylsulfonyl)-4-piperidinylidene]benzenecarbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-[1-(benzenesulfonyl)piperidin-4-ylidene]-4-fluorobenzohydrazide
• 4-FLUORO-N'-[1-(PHENYLSULFONYL)-4-PIPERIDINYLIDENE]BENZENECARBOHYDRAZIDE
• Bionet1_003759
• HMS579H21
• N-[[1-(benzenesulfonyl)piperidin-4-ylidene]amino]-4-fluorobenzamide
• 4-fluoro-N'-[1-(phenylsulfonyl)-4-piperidinylidene]benzenecarbohydrazide

• Inchi： 1S/C18H18FN3O3S/c19-15-8-6-14(7-9-15)18(23)21-20-16-10-12-22(13-11-16)26(24,25)17-4-2-1-3-5-17/h1-9H,10-13H2,(H,21,23)
• InChI Key： FRIXORPREKBJEZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1CC/C(/CC1)=N/NC(C1C=CC(=CC=1)F)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 608
• XLogP3: 2.1
• Topological Polar Surface Area: 87.2

Additional information on 4-fluoro-N'-[1-(phenylsulfonyl)-4-piperidinylidene]benzenecarbohydrazide

Introduction to 4-fluoro-N'-[1-(phenylsulfonyl)-4-piperidinylidene]benzenecarbohydrazide (CAS No. 478248-21-4)

4-fluoro-N'-[1-(phenylsulfonyl-4-piperidinylidene)]benzenecarbohydrazide (CAS No. 478248-21-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, holds promise for various applications, particularly in the development of novel therapeutic agents. The presence of a fluoro substituent and a phenylsulfonyl group in its molecular framework contributes to its unique chemical properties, making it a subject of intense study among researchers.

The molecular structure of this compound can be described as a benzenecarbohydrazide derivative, where the carbohydrazide moiety is linked to a piperidine ring that is further substituted with a phenylsulfonyl group. The introduction of the fluoro atom at the 4-position of the benzene ring enhances its lipophilicity and metabolic stability, which are crucial factors in drug design. These features make it an attractive candidate for further exploration in the development of small-molecule drugs.

In recent years, there has been a growing interest in the use of fluorinated compounds in pharmaceuticals due to their ability to improve pharmacokinetic properties such as bioavailability, metabolic stability, and binding affinity. The fluoro atom can significantly influence the electronic and steric properties of a molecule, leading to enhanced drug efficacy and reduced side effects. This compound exemplifies the potential benefits of fluorine chemistry in medicinal chemistry.

The synthesis of 4-fluoro-N'-[1-(phenylsulfonyl-4-piperidinylidene)]benzenecarbohydrazide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the phenylsulfonyl group into the piperidine ring necessitates careful handling to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired molecular architecture efficiently.

The pharmacological potential of this compound has been explored through various in vitro and in vivo studies. Initial research suggests that it may exhibit inhibitory activity against certain enzymes and receptors relevant to human health. The interaction between the fluoro substituent and biological targets can modulate binding affinity, leading to improved therapeutic outcomes. Further studies are needed to fully elucidate its mechanism of action and potential therapeutic applications.

The use of computational methods has also played a significant role in understanding the behavior of this compound. Molecular modeling techniques can predict how it interacts with biological targets at the atomic level, providing insights into its pharmacological properties. These computational studies complement experimental approaches and accelerate the drug discovery process.

In conclusion, 4-fluoro-N'-[1-(phenylsulfonyl-4-piperidinylidene)]benzenecarbohydrazide (CAS No. 478248-21-4) is a promising compound with significant potential in pharmaceutical research. Its unique molecular structure, characterized by the presence of a fluoro atom and a phenylsulfonyl group, makes it an attractive candidate for further exploration in drug development. Continued research into its pharmacological properties and synthetic methodologies will likely uncover new therapeutic applications and contribute to advancements in medicinal chemistry.